10.1039/B913149C | 1,2-Bis (3,5-dimethyl dithioene [3,2-b:2′,3′-d]thiophene -2-yl) perfluorocyclopentene: synthesis and photochromic reaction in solution and LB films†

1,2-Bis (3,5-dimethyl dithioene [3,2-b:2′,3′-d]thiophene -2-yl) perfluorocyclopentene: synthesis and photochromic reaction in solution and LB films†

Journal of Materials Chemistry Pub Date: 2009-12-07 DOI: 10.1039/B913149C

Abstract

A new photochromic compound 1,2-Bis (3,5-dimethyl dithioene [3,2-b:2′,3′-d]thiophene -2-yl) perfluorocyclopentene (BDDTP) was synthesized with an improved procedure. The photochromic reaction of this compound was investigated by UV–visible absorption spectroscopy, ¹H NMR spectroscopy and electrochemical characterizations in solution. Thin films of BDDTP were prepared using Langmuir–Blodgett (LB) technology. A photobleaching reaction accompanied by conductance changes was observed when LB films were prepared from the BDDTP solution in a photostationary state under UV photoirradiation. Quantum chemical simulations were applied for understanding the color changes in the photochromic reaction.

1,2-Bis (3,5-dimethyl dithioene [3,2-b:2′,3′-d]thiophene -2-yl) perfluorocyclopentene: synthesis and photochromic reaction in solution and LB films†

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Journal Name：Journal of Materials Chemistry

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